Cas no 2228286-76-6 (3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228286-76-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6080209
• PubChem ID: 165734767
• Update Time: 2025-06-20

3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid
• 2228286-76-6
• EN300-1775263

• Inchi： 1S/C11H17NO3/c1-3-5-8(6-4-2)9-7-10(11(13)14)15-12-9/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： LKEIRRHQMDLYAE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C(CCC)CCC)=N1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 2228286-76-6)

3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2228286-76-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the oxazole class, which is known for its diverse biological activities and applications in medicinal chemistry. The structural uniqueness of this molecule, featuring a heptan-4-yl side chain attached to an oxazole core, makes it a subject of considerable interest for researchers exploring novel pharmacophores and therapeutic agents.

The chemical structure of 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid consists of a five-membered heterocyclic ring containing one oxygen atom and two carbon atoms, with a carboxylic acid group at the 5-position and an ethyl side chain at the 3-position. The presence of the heptan-4-yl group introduces a hydrophobic moiety, which can influence the compound's solubility, bioavailability, and interaction with biological targets. This feature makes it a valuable candidate for drug design, particularly in developing molecules that require specific pharmacokinetic properties.

In recent years, there has been growing interest in oxazole derivatives due to their potential applications in various therapeutic areas. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and antiviral properties, among others. The introduction of the heptan-4-yl group in 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid may enhance its biological activity by improving its ability to interact with biological targets. This has prompted researchers to investigate its potential as a lead compound for the development of new drugs.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The oxazole core can be further functionalized to create analogs with enhanced or altered biological activities. For instance, researchers have explored the synthesis of derivatives with different substituents at various positions on the oxazole ring. These modifications can lead to compounds with improved efficacy, selectivity, and reduced toxicity. The heptan-4-yl side chain also offers opportunities for structural diversification, allowing chemists to fine-tune the physicochemical properties of the molecule.

The synthesis of 3-(heptan-4-yl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the oxazole ring through cyclocondensation reactions between appropriate precursors. Subsequent steps involve introducing the heptan-4-yl group and the carboxylic acid functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent studies have highlighted the importance of understanding the mechanistic aspects of how oxazole derivatives interact with biological targets. For example, computational modeling and molecular dynamics simulations have been used to predict binding affinities and identify key interaction sites between these compounds and their target proteins or enzymes. Such insights are crucial for designing molecules with optimized pharmacological properties. Additionally, experimental techniques like X-ray crystallography have provided valuable structural information about these interactions at an atomic level.

The pharmaceutical industry has shown particular interest in oxazole derivatives due to their potential as drug candidates. Several clinical trials have been conducted or are ongoing to evaluate the efficacy and safety of compounds based on this scaffold. While 3-(heptan-4-yll)-1,2-o xazole -5-carboxylic acid itself may not be directly used as a drug at this stage, it serves as an important intermediate in the synthesis of more complex molecules that are being tested for various therapeutic applications.

The environmental impact of synthesizing and using 3-(heptan -4 - yl)-1 ,2 - oxazole -5 - carboxylic acid is another consideration that researchers take into account. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable chemistry principles are being integrated into drug development processes to ensure that new compounds are not only effective but also environmentally friendly.

In conclusion, 3-(heptan -4 - yl) -1 ,2 - oxazole -5 - carboxylic acid (CAS No .2228286 -76 -6) is a promising compound with significant potential in pharmaceutical research . Its unique structure , combined with its versatility in chemical modifications , makes it an attractive candidate for further investigation . As our understanding of its biological activities and synthetic possibilities continues to grow , this molecule is likely to play an important role in the development of new therapeutic agents .